Cas no 54448-18-9 (2,4-Hexadiyne-1,6-diol, diacetate)

• Product Name: 2,4-Hexadiyne-1,6-diol, diacetate
• CAS No: 54448-18-9
• MF: C₁₀H₁₄O₆
• MW: 230.214563846588
• CID: 354554
• PubChem ID: 71364667
• Update Time: 2025-04-19

2,4-Hexadiyne-1,6-diol, diacetate Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadiyne-1,6-diol, diacetate
• acetic acid,hexa-2,4-diyne-1,6-diol
• 54448-18-9
• DTXSID70788126
• Acetic acid--hexa-2,4-diyne-1,6-diol (2/1)

• Inchi： 1S/C6H6O2.2C2H4O2/c7-5-3-1-2-4-6-8;2*1-2(3)4/h7-8H,5-6H2;2*1H3,(H,3,4)
• InChI Key： OLACEMXFYAOOTK-UHFFFAOYSA-N
• SMILES： OCC#CC#CCO.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 230.07902
• Monoisotopic Mass: 230.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06